Cas no 15359-99-6 (Benzene,1-(1,1-dimethylethoxy)-3-methoxy-)

Benzene,1-(1,1-dimethylethoxy)-3-methoxy- structure
15359-99-6 structure
Product Name:Benzene,1-(1,1-dimethylethoxy)-3-methoxy-
CAS No:15359-99-6
MF:C11H16O2
MW:180.243543624878
CID:216162
PubChem ID:27210
Update Time:2025-04-19

Benzene,1-(1,1-dimethylethoxy)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(1,1-dimethylethoxy)-3-methoxy-
    • 1-methoxy-3-[(2-methylpropan-2-yl)oxy]benzene
    • 3-tert-Butoxyanisole
    • 1-(1,1-DIMETHYLETHOXY)-3-METHOXYBENZENE
    • 1-tert-Butoxy-3-methoxybenzene
    • Benzene, 1-tert-butoxy-3-methoxy-
    • 3-Methoxy-1-tert-butoxybenzene
    • 3-Methoxyphenyl tert-butyl ether
    • DTXSID60165366
    • 15359-99-6
    • IQQYODCPWIXFPZ-UHFFFAOYSA-N
    • MFCD28363989
    • SCHEMBL678558
    • SY298932
    • Benzene, 1-(1,1-dimethylethoxy)-3-methoxy-
    • 3-(tert-Butoxy)anisole
    • 1-tert-Butoxy-3-methoxybenzene #
    • 3-tert.-Butyloxyanisol
    • Inchi: 1S/C11H16O2/c1-11(2,3)13-10-7-5-6-9(8-10)12-4/h5-8H,1-4H3
    • InChI Key: IQQYODCPWIXFPZ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=1)OC)C(C)(C)C

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

Benzene,1-(1,1-dimethylethoxy)-3-methoxy- Related Literature

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